Cas no 1286699-70-4 (N-(4-acetamidophenyl)-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide)

N-(4-acetamidophenyl)-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-acetamidophenyl)-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
- N-(4-acetamidophenyl)-2-(3-morpholino-4-(o-tolyl)-1H-pyrazol-1-yl)acetamide
- AKOS024486452
- N-(4-acetamidophenyl)-2-[4-(2-methylphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide
- F3407-4643
- N-(4-acetamidophenyl)-2-[4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide
- VU0627187-1
- 1286699-70-4
-
- Inchi: 1S/C24H27N5O3/c1-17-5-3-4-6-21(17)22-15-29(27-24(22)28-11-13-32-14-12-28)16-23(31)26-20-9-7-19(8-10-20)25-18(2)30/h3-10,15H,11-14,16H2,1-2H3,(H,25,30)(H,26,31)
- InChI Key: WNTXBWAKBPXGDK-UHFFFAOYSA-N
- SMILES: O1CCN(C2C(C3C=CC=CC=3C)=CN(CC(NC3C=CC(=CC=3)NC(C)=O)=O)N=2)CC1
Computed Properties
- Exact Mass: 433.21138974g/mol
- Monoisotopic Mass: 433.21138974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 633
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 88.5Ų
N-(4-acetamidophenyl)-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3407-4643-30mg |
N-(4-acetamidophenyl)-2-[4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286699-70-4 | 30mg |
$119.0 | 2023-09-10 | ||
Life Chemicals | F3407-4643-15mg |
N-(4-acetamidophenyl)-2-[4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286699-70-4 | 15mg |
$89.0 | 2023-09-10 | ||
Life Chemicals | F3407-4643-20mg |
N-(4-acetamidophenyl)-2-[4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286699-70-4 | 20mg |
$99.0 | 2023-09-10 | ||
Life Chemicals | F3407-4643-40mg |
N-(4-acetamidophenyl)-2-[4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286699-70-4 | 40mg |
$140.0 | 2023-09-10 | ||
Life Chemicals | F3407-4643-3mg |
N-(4-acetamidophenyl)-2-[4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286699-70-4 | 3mg |
$63.0 | 2023-09-10 | ||
Life Chemicals | F3407-4643-1mg |
N-(4-acetamidophenyl)-2-[4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286699-70-4 | 1mg |
$54.0 | 2023-09-10 | ||
Life Chemicals | F3407-4643-2μmol |
N-(4-acetamidophenyl)-2-[4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286699-70-4 | 2μmol |
$57.0 | 2023-09-10 | ||
Life Chemicals | F3407-4643-20μmol |
N-(4-acetamidophenyl)-2-[4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286699-70-4 | 20μmol |
$79.0 | 2023-09-10 | ||
Life Chemicals | F3407-4643-2mg |
N-(4-acetamidophenyl)-2-[4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286699-70-4 | 2mg |
$59.0 | 2023-09-10 | ||
Life Chemicals | F3407-4643-10μmol |
N-(4-acetamidophenyl)-2-[4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-yl]acetamide |
1286699-70-4 | 10μmol |
$69.0 | 2023-09-10 |
N-(4-acetamidophenyl)-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide Related Literature
-
Ileana Menegazzo,Alexander Fries,Stefano Mammi,Roberta Galeazzi,Gianluca Martelli,Mario Orena,Samuele Rinaldi Chem. Commun., 2006, 4915-4917
-
Yue Guo,Bochen Liu,Zhao Chen,Weidong Song,Naifan Tian,Wenhai Wu,Xiaokun Fan,Yunfeng Zhan,Fanyuan Meng,Qingguang Zeng J. Mater. Chem. C, 2021,9, 10381-10387
-
Weida Chang,Shanghao Liu,Zhimin Li,Kaibo Zhu RSC Adv., 2019,9, 28323-28329
Additional information on N-(4-acetamidophenyl)-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide
Comprehensive Overview of N-(4-acetamidophenyl)-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide (CAS No. 1286699-70-4)
N-(4-acetamidophenyl)-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide (CAS 1286699-70-4) is a specialized organic compound with significant potential in pharmaceutical research and development. This compound features a unique molecular structure combining acetamide, pyrazole, and morpholine moieties, making it a subject of interest for drug discovery and biochemical studies. Researchers are particularly drawn to its potential applications in targeting specific enzyme pathways and receptor interactions.
The compound's structure includes a 2-methylphenyl group attached to a pyrazole core, which is further modified with a morpholin-4-yl substituent. This structural complexity enhances its binding affinity and selectivity, making it a promising candidate for therapeutic applications. The presence of the 4-acetamidophenyl group adds to its stability and bioavailability, key factors in drug development.
Recent studies have highlighted the role of N-(4-acetamidophenyl)-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide in modulating cellular signaling pathways. Its potential as a kinase inhibitor has garnered attention, particularly in oncology research, where targeting aberrant signaling pathways is crucial. The compound's ability to interact with specific protein kinases could pave the way for novel cancer therapies.
In addition to its pharmaceutical applications, CAS 1286699-70-4 is also explored in material science. Its unique chemical properties, such as thermal stability and solubility in organic solvents, make it suitable for developing advanced polymers and coatings. Researchers are investigating its use in creating high-performance materials with enhanced durability and functionality.
The synthesis of N-(4-acetamidophenyl)-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide involves multi-step organic reactions, including condensation and cyclization processes. Precise control over reaction conditions is essential to achieve high yields and purity. Advanced analytical techniques, such as NMR and mass spectrometry, are employed to characterize the compound and ensure its quality.
Market demand for CAS 1286699-70-4 is driven by its potential in drug discovery and material science. Pharmaceutical companies and research institutions are actively sourcing this compound for preclinical studies. Its versatility and unique properties position it as a valuable asset in the chemical and life sciences industries.
From an SEO perspective, keywords like "N-(4-acetamidophenyl)-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide," "CAS 1286699-70-4," and "pyrazole derivatives" are frequently searched by researchers and industry professionals. Combining these terms with trending topics such as "kinase inhibitors in cancer therapy" and "advanced polymer materials" can enhance the article's visibility and relevance.
In conclusion, N-(4-acetamidophenyl)-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide (CAS 1286699-70-4) represents a fascinating area of research with broad applications in medicine and materials science. Its unique structure and properties make it a compound of significant interest, driving ongoing studies and commercial demand.
1286699-70-4 (N-(4-acetamidophenyl)-2-4-(2-methylphenyl)-3-(morpholin-4-yl)-1H-pyrazol-1-ylacetamide) Related Products
- 1259317-19-5(2-(4-fluoro-3-methoxyphenyl)propan-2-amine)
- 31654-38-3(DL-a-Bromopropionyl-DL-alanine)
- 2640934-35-4(9-cyclopropyl-N-(3,4-difluorophenyl)-9H-purin-6-amine)
- 1361700-71-1(2-Hydroxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine)
- 2227817-85-6((2R)-6,6-dimethylheptan-2-amine)
- 2680804-57-1(5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridazine-3-carboxylic acid)
- 57707-64-9(2-azidoacetonitrile)
- 1807249-40-6(Methyl 2-cyano-3-trifluoromethoxy-5-(trifluoromethylthio)benzoate)
- 1849249-48-4(5-Thiazoleethanamine, β-methoxy-2-methyl-)
- 125802-05-3(1-(2-methoxyphenyl)cyclohexan-1-amine)




